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Compound of Interest

Compound Name: Potassium carbonate-13C

Cat. No.: B038563 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

isotopically labeled compounds is paramount to ensure both personal safety and experimental

integrity. This in-depth guide provides critical safety and handling precautions for solid

Potassium carbonate-¹³C. While the ¹³C isotope does not alter the chemical reactivity compared

to its natural abundance counterpart, the compound's physical and chemical properties

necessitate stringent handling protocols.

Hazard Identification and Classification
Potassium carbonate-¹³C is classified as an irritant.[1][2][3] Contact with skin, eyes, or the

respiratory tract can cause irritation.[1][3][4][5] Ingestion of significant quantities may lead to

more severe health effects, including gastrointestinal irritation and burns.[4]

GHS Hazard Statements:

H315: Causes skin irritation.[1][3][5]

H319: Causes serious eye irritation.[1][3][5]

H335: May cause respiratory irritation.[1][3][5]

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of Potassium carbonate-¹³C

is essential for its safe handling and storage.
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Property Value

Appearance White, solid (powder or granules)

Odor Odorless

Melting Point 899 °C (1650 °F)[4]

pH 11-13 (138 g/L solution at 25 °C)[4]

Solubility
Very soluble in water (approx. 112 g/100g H₂O

at 20°C)[6]

Stability
Stable under recommended storage conditions.

[7] Moisture sensitive.[6]

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is crucial to minimize exposure and

maintain the integrity of the compound.

Engineering Controls
Ventilation: Work in a well-ventilated area.[1][5][7][8][9] Use a fume hood or provide local

exhaust ventilation where dust may be generated.[5][6][9]

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.[4][5][6][7][8][9][10]

Skin Protection: Wear impervious protective gloves (e.g., nitrile rubber), a lab coat, or

coveralls to prevent skin contact.[4][5][6][7][8][10]

Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-

approved particulate respirator.[4][5][6][7][8]

Handling Procedures
Avoid dust formation and accumulation.[1][2][7][8][9][11]
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Avoid contact with skin, eyes, and clothing.[6][7][8][9][11][12]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][5][6][7][11]

Keep the container tightly closed when not in use.[1][5][10][12]

Storage
Store in a cool, dry, well-ventilated area.[1][8][10]

Keep the container tightly closed to prevent moisture absorption.[1][5][10]

Store away from incompatible materials such as acids.[5][6]

Experimental Workflow for Safe Handling
The following diagram illustrates a standard workflow for safely handling solid Potassium

carbonate-¹³C in a laboratory setting.
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A standard workflow for handling solid Potassium carbonate-¹³C.

First-Aid Measures
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In the event of exposure, immediate and appropriate first-aid is critical.

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[4][7][8][10][11]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing.[4][8][10] Get medical attention if

irritation develops.[4][7][10]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally.[4][8][10] Seek immediate

medical attention.[4][8][10]

Ingestion

Do NOT induce vomiting. If the person is

conscious, give large quantities of water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[4][7]

[8][10][11]

Toxicological Information
The primary toxicological concerns are related to its irritant properties.

Metric Value Species

Oral LD50 1870 mg/kg[9][11] Rat

Dermal LD50 >2000 mg/kg[11] Rabbit

Inhalation LC50 >4.96 mg/L (4.5 hours)[11] Rat

Carcinogenicity: This product is not considered to be a carcinogen by IARC, ACGIH, NTP, or

OSHA.[4][7]
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Logical Relationship of Safety Precautions
The following diagram illustrates the logical flow of safety precautions, from hazard recognition

to mitigation and emergency response.
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Mitigation Measures

Emergency Response

Potassium Carbonate-13C
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Engineering Controls
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Spill Cleanup
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Logical flow of safety precautions for Potassium carbonate-¹³C.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.[2][8][10] Contact a licensed professional waste disposal service to

dispose of this material.[2] Do not allow the product to enter drains.[2][5][7][9]

By adhering to the guidelines outlined in this technical guide, researchers and scientists can

significantly mitigate the risks associated with the handling of solid Potassium carbonate-¹³C,

ensuring a safe and productive laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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